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Introduction

INY-03-041 trihydrochloride is a potent and highly selective pan-AKT degrader based on
Proteolysis Targeting Chimera (PROTAC) technology. It is composed of an ATP-competitive
AKT inhibitor, Ipatasertib (also known as GDC-0068), linked to a ligand for the E3 ubiquitin
ligase substrate adaptor Cereblon (CRBN), Lenalidomide.[1][2][3] This bifunctional molecule
facilitates the ubiquitination and subsequent proteasomal degradation of all three AKT isoforms
(AKT1, AKT2, and AKT3).[1][2][3] A key characteristic of INY-03-041 is its ability to induce
prolonged degradation of AKT and sustained inhibition of downstream signaling pathways, with
effects lasting up to 96 hours even after the compound has been removed from the cellular
environment.[3][4] These application notes provide detailed protocols for performing washout
experiments to evaluate the duration of action of INY-03-041.

Mechanism of Action: PI3BK/AKT Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/AKT signaling pathway is a crucial intracellular cascade
that regulates a wide array of cellular processes, including cell growth, proliferation, survival,
and metabolism. Aberrant activation of this pathway is a common feature in many types of
cancer. AKT is a central node in this pathway. INY-03-041 targets AKT for degradation, thereby
inhibiting the downstream signaling cascade.
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Figure 1: PI3K/AKT signaling pathway and the mechanism of INY-03-041-mediated AKT
degradation.

Data Presentation

The following tables summarize the key quantitative data related to the activity of INY-03-041.

Parameter AKT1 AKT2 AKT3 Reference

ICs0 (NM) 2.0 6.8 35 [1][2]

Table 1: In vitro inhibitory activity of INY-03-041 against AKT isoforms.

Concentration Sustained

Cell Line for Max. Treatment Time  Degradation Reference
Degradation Post-Washout

MDA-MB-468 100 - 250 nM 12 hours Up to 96 hours [1]

Table 2: Cellular activity of INY-03-041 in washout experiments.

Experimental Protocols

This section provides a detailed methodology for conducting washout experiments to assess
the sustained effects of INY-03-041.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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